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Compound of Interest

Compound Name: 2,3-Pentanedithiol

Cat. No.: B15495305

For researchers, scientists, and professionals in drug development, a thorough understanding
of a compound's performance is critical. However, for 2,3-Pentanedithiol, there is a significant
lack of publicly available data on its performance in any specific application. Searches for
experimental data, comparative studies, and detailed protocols have yielded minimal results,
precluding a comprehensive comparison guide at this time.

Chemical and Physical Properties

What is known about 2,3-Pentanedithiol is primarily confined to its basic chemical and
physical characteristics. It is identified by the IUPAC name pentane-2,3-dithiol and has the
molecular formula C5H12S2.[1] Basic information regarding its structure and some physical
properties can be found in chemical databases.

Table 1: Physical and Chemical Properties of 2,3-Pentanedithiol

Property Value Source
IUPAC Name pentane-2,3-dithiol [1]
Molecular Formula C5H12S2 [1]
Molecular Weight 136.28 g/mol [1]

Performance in Applications
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Despite its availability from some chemical suppliers, detailed information regarding the
performance of 2,3-Pentanedithiol in specific applications is not readily available in scientific
literature or technical reports. One supplier source explicitly states that the compound is not
intended for use in fragrances or flavors.[2] This suggests that its organoleptic properties may
be undesirable for such applications.

Comparisons to alternative compounds are non-existent in the available literature, and no
experimental data has been published to support any potential uses. This lack of information
extends to its potential role in drug development or any associated signaling pathways.

Alternatives

Given the absence of application data for 2,3-Pentanedithiol, it is challenging to propose
direct alternatives. However, a related compound, 1,5-Pentanedithiol, has documented
applications as a cross-linking agent and a derivatization reagent in analytical chemistry.[3]
Researchers interested in the functional properties of dithiol compounds may find more
extensive information on the performance and applications of 1,5-Pentanedithiol and other
commercially available dithiols.

Experimental Protocols

Due to the lack of published research on the applications of 2,3-Pentanedithiol, there are no
established and validated experimental protocols to report.

Conclusion

At present, 2,3-Pentanedithiol remains a compound with limited documented use and
performance data. For researchers and professionals in drug development and other scientific
fields, the absence of comparative studies and experimental evidence makes it impossible to
assess its potential efficacy or advantages over other compounds. Future research may shed
light on the properties and applications of 2,3-Pentanedithiol, but for now, it remains an
obscure chemical with no established performance record.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H12S2/c1-3-5(7)4(2)6/h4-7H,3H2,1-2H3
http://www.thegoodscentscompany.com/data/rw1660301.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/242551
https://www.benchchem.com/product/b15495305#performance-of-2-3-pentanedithiol-in-specific-applications
https://www.benchchem.com/product/b15495305#performance-of-2-3-pentanedithiol-in-specific-applications
https://www.benchchem.com/product/b15495305#performance-of-2-3-pentanedithiol-in-specific-applications
https://www.benchchem.com/product/b15495305#performance-of-2-3-pentanedithiol-in-specific-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15495305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

